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Compound of Interest

Compound Name:
Isostearamidopropyl morpholine

lactate

Cat. No.: B12730114 Get Quote

This technical support guide is designed for researchers, scientists, and formulation

professionals working with Isostearamidopropyl morpholine lactate. It provides frequently

asked questions (FAQs) and troubleshooting advice to assist in optimizing its concentration for

effective antistatic performance in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Isostearamidopropyl morpholine lactate and how does it function as an

antistatic agent?

A1: Isostearamidopropyl morpholine lactate is the lactic acid salt of Isostearamidopropyl

morpholine.[1][2] It functions as an antistatic agent by reducing the tendency of a material to

acquire an electrical charge.[1] Its molecular structure likely allows it to attract moisture from

the air, creating a dissipative surface layer that prevents the buildup of static electricity. It is

commonly used in personal care products like shampoos, hair sprays, and conditioners for this

purpose.[1][3][4]

Q2: What is a typical starting concentration for Isostearamidopropyl morpholine lactate in a

formulation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12730114?utm_src=pdf-interest
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/isostearamidopropyl-morpholine-lactate/
https://www.cir-safety.org/sites/default/files/isostearamidopropyl.pdf
https://www.cosmeticsinfo.org/ingredient/isostearamidopropyl-morpholine-lactate/
https://www.cosmeticsinfo.org/ingredient/isostearamidopropyl-morpholine-lactate/
https://colonialchem.com/products/colalac-426/
https://www.ewg.org/skindeep/ingredients/703219-ISOSTEARAMIDOPROPYL_MORPHOLINE_LACTATE/
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Based on its application in the cosmetics industry, typical concentrations for hair

preparations are in the range of 1-5%.[2] For initial experiments, a concentration within this

range is a reasonable starting point. Optimization will be necessary depending on the specific

substrate, formulation base, and desired level of antistatic performance.

Q3: Is Isostearamidopropyl morpholine lactate safe to handle in a laboratory setting?

A3: According to safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel,

Isostearamidopropyl morpholine lactate is considered safe for use in rinse-off cosmetic

formulations.[1][2][5] It has been found to be minimally irritating to eyes and mildly irritating to

the skin.[1][2] However, data on its safety in leave-on applications or in an industrial context

with prolonged exposure is limited.[1][2] Standard laboratory safety protocols, including the use

of gloves and eye protection, should be followed.

Q4: What factors can influence the antistatic performance of Isostearamidopropyl
morpholine lactate?

A4: Several factors can affect performance. The concentration of the agent is a primary factor.

[6] Additionally, environmental humidity plays a significant role, as the agent's mechanism often

relies on attracting atmospheric moisture.[7][8] The compatibility of the antistatic agent with

other components in the formulation is also crucial, as some ingredients, like untreated fillers,

might adsorb the agent and reduce its effectiveness.[7] The nature of the substrate being

treated will also impact performance.

Quantitative Data Summary
While specific performance data for various industrial applications is not readily available in the

public domain, the following table summarizes typical usage levels based on cosmetic

formulation data.

Parameter Value Source

Typical Use Concentration
1% - 5% in hair care

formulations
[2]

Reported Most Common Use 2% of "as sold" material [2]

Acute Oral LD50 (Rats) >5.0 g/kg [2]
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Experimental Protocols for Performance Evaluation
To quantitatively assess the antistatic properties of your formulation, consider the following

standard test methods.

1. Surface Resistivity Test

Objective: To measure the electrical resistance along the surface of a material. A lower

surface resistivity indicates better antistatic performance.[7][9][10][11]

Methodology (based on ASTM D257):

Sample Preparation: Apply the formulation containing Isostearamidopropyl morpholine
lactate to a standardized substrate (e.g., polymer film, textile swatch) and allow it to

dry/cure under controlled conditions.

Conditioning: Condition the test samples in a controlled environment (e.g., 23°C and 50%

relative humidity) for a specified period (e.g., 24 hours), as humidity can significantly affect

results.[7]

Measurement: Use a surface resistivity meter with a concentric ring electrode. Place the

electrode firmly on the sample surface.

Voltage Application: Apply a specified DC voltage (e.g., 100V or 500V) for a set duration

(e.g., 60 seconds).

Data Recording: Record the resistance value displayed by the meter and calculate the

surface resistivity in ohms/square.

Comparison: Compare the results for substrates treated with different concentrations of

the antistatic agent against an untreated control.

2. Static Decay Test

Objective: To measure the time required for a static charge to dissipate from a material's

surface. A shorter decay time signifies more effective antistatic properties.[9][12]

Methodology (based on FTMS 101C, Method 4046):
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Sample Preparation & Conditioning: Prepare and condition samples as described for the

surface resistivity test.

Charging: Place the sample in the test apparatus. Apply a high voltage (e.g., ±5000V) to

induce a static charge on the surface.

Decay Measurement: Turn off the voltage source and simultaneously start a timer. A non-

contacting electrostatic voltmeter monitors the charge on the sample's surface.

Data Recording: Record the time it takes for the charge to decay to a specified percentage

of its initial value (e.g., 10% or 1%). This is the static decay time.

Analysis: Faster decay times indicate superior antistatic performance. Compare the decay

times for different concentrations.

Troubleshooting Guide
This section addresses common problems encountered during the optimization process.
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Problem Potential Cause(s) Suggested Solution(s)

Insufficient Antistatic Effect

1. Concentration is too low.

[6]2. Poor compatibility with

other formulation

components.3. Low

environmental humidity.4.

Uneven application or

insufficient migration of the

agent to the surface.[13]

1. Incrementally increase the

concentration of

Isostearamidopropyl

morpholine lactate and re-

evaluate performance.2.

Review the formulation for

potential incompatibilities (e.g.,

with certain fillers or pigments).

[7]3. Conduct tests in a

controlled humidity

environment to confirm

performance under intended

use conditions.4. Ensure the

application method provides

uniform coverage. Consider

adding a co-solvent or

adjusting the curing/drying

process to facilitate migration.

Surface Tackiness or

Greasiness

1. Concentration is too high.

[6]2. Incomplete drying or

curing of the formulation.3.

Interaction with other

components leading to

residue.

1. Reduce the concentration of

the antistatic agent in

systematic steps.2. Optimize

the drying/curing time and

temperature.3. Evaluate the

formulation for potential

reactions or precipitation.

Inconsistent Performance

1. Variability in raw materials.2.

Inconsistent application

thickness.3. Fluctuations in

environmental conditions

(temperature, humidity) during

testing.[7]

1. Ensure consistent quality of

all formulation ingredients.2.

Standardize the application

and sample preparation

process.3. Strictly control

environmental conditions

during sample conditioning

and testing.
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Loss of Antistatic Effect Over

Time

1. The antistatic agent is being

physically removed (e.g.,

through abrasion).2. The agent

is volatile or degrades under

environmental stress (e.g.,

high temperature).[7]

1. Consider incorporating the

agent into the bulk of the

material rather than as a

surface coating if the

application allows.2. Evaluate

the thermal stability of the

formulation. Select heat-

resistant components if

necessary.

Visual Logic and Workflows
The following diagrams illustrate key logical and experimental workflows for your reference.
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Caption: Troubleshooting workflow for insufficient antistatic effect.
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Caption: Experimental workflow for concentration optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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